N-{1-[1-(4-isopropylbenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methoxy-2-phenylacetamide

• IUPAC Name: 2-methoxy-2-phenyl-N-[2-[1-[(4-propan-2-ylphenyl)methyl]piperidin-4-yl]pyrazol-3-yl]acetamide
• InChI: InChI=1S/C27H34N4O2/c1-20(2)22-11-9-21(10-12-22)19-30-17-14-24(15-18-30)31-25(13-16-28-31)29-27(32)26(33-3)23-7-5-4-6-8-23/h4-13,16,20,24,26H,14-15,17-19H2,1-3H3,(H,29,32)
• InChI Key: NKYQUQZPFSDXLH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CN2CCC(CC2)N3C(=CC=N3)NC(=O)C(C4=CC=CC=C4)OC
• Molecular Formula: C27H34N4O2
• Molecular Weight: 446.6 g/mol

Description

The compound is a complex organic molecule with several functional groups, including a pyrazole ring, a piperidine ring, an isopropylbenzyl group, and an acetamide group. These functional groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques like NMR spectroscopy and X-ray crystallography are often used to determine the structure of complex organic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its molecular structure. These might include its melting point, boiling point, solubility in various solvents, and its spectroscopic properties.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied in the context of drug discovery, where the compound’s interactions with specific proteins or other biological targets are investigated.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some compounds are toxic or corrosive, while others might be flammable or reactive. Without specific information on this compound, it’s hard to provide detailed safety information.

Future Directions

The future directions for research on a compound like this could be very broad and would depend on its properties and potential applications. This could include further studies to fully elucidate its physical and chemical properties, investigations into its biological activity, or research into potential uses in fields like medicine or materials science.